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Compound of Interest

Compound Name: 1-Pyrrolidino-1-cyclopentene

cat. No.: B128113

An In-Depth Technical Guide to 1-(1-Cyclopenten-1-yl)pyrrolidine (CAS 7148-07-4)

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and applications of 1-(1-cyclopenten-1-yl)pyrrolidine, CAS number 7148-07-4. The content is
tailored for researchers, scientists, and professionals in drug development, focusing on the
compound's role as a key synthetic intermediate.

Introduction

1-(1-Cyclopenten-1-yl)pyrrolidine is a cyclic enamine widely utilized in organic synthesis. It is
not recognized for intrinsic biological activity but serves as a crucial nucleophilic building block
for the construction of complex molecular architectures. Its primary utility lies in its function as a
stable and easily handled enamine, enabling selective a-alkylation and a-acylation of the
parent ketone, cyclopentanone. This reactivity is fundamental to its application in the synthesis
of several active pharmaceutical ingredients (APIs), including the angiotensin-converting
enzyme (ACE) inhibitor Ramipril and the marine alkaloid Halichlorine, an inhibitor of Vascular
Cell Adhesion Molecule-1 (VCAM-1) expression. This guide details its properties, synthesis,
and key applications, providing protocols for its preparation and subsequent use in synthetically
important reactions.

Chemical and Physical Properties

1-(1-Cyclopenten-1-yl)pyrrolidine is a flammable, clear to light yellow liquid. It is sensitive to
moisture and air, necessitating storage under an inert atmosphere such as dry nitrogen[1]. Key
physical and chemical properties are summarized in the table below.
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Property Value Reference
CAS Number 7148-07-4 [2][3]
Molecular Formula CoHisN [2][3]
Molecular Weight 137.22 g/mol [3]
Appearance Clear yellow to brown liquid [4]
Boiling Point 100-110 °C at 15 mmHg [4]
Density 0.941 g/mL at 25 °C

Refractive Index (n20/D) 1.5155

Flash Point 47 °C (116.6 °F) - closed cup [4]
Storage Temperature 2-8 °C [4]
pKa (Predicted) 8.90+0.20

LogP (Predicted) 2.27

Synonyms: N-(1-Cyclopenten-1-yl)pyrrolidine, 1-Pyrrolidinocyclopentene, Cyclopentanone
pyrrolidine enamine[5].

Synthesis and Experimental Protocols

The most common and efficient method for preparing 1-(1-cyclopenten-1-yl)pyrrolidine is the
acid-catalyzed condensation of cyclopentanone with pyrrolidine, with azeotropic removal of
water to drive the reaction to completion[1].

Experimental Protocol: Synthesis of 1-(1-Cyclopenten-1-
yl)pyrrolidine

Materials:
e Cyclopentanone (1.0 mol)

 Pyrrolidine (1.5 mol)[6]
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e p-Toluenesulfonic acid monohydrate (catalytic amount, e.g., 0.05 mol)[6]
e Toluene (as solvent)
Procedure:

o To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add
cyclopentanone, pyrrolidine, p-toluenesulfonic acid, and toluene[6].

o Heat the mixture to reflux (approximately 110 °C)[6]. Water will be removed azeotropically
and collected in the Dean-Stark trap.

o Monitor the reaction by TLC until the starting ketone is consumed (typically 4-6 hours)[7].
e Cool the reaction mixture to room temperature.
e Remove the solvent (toluene) under reduced pressure[6].

» Purify the crude product by vacuum distillation to yield 1-(1-cyclopenten-1-yl)pyrrolidine as a
colorless to pale yellow oil[6]. A typical reported yield is 94.6%][6].
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Synthesis Workflow

Cyclopentanone + Pyrrolidine
+ p-TsOH (catalyst)
in Toluene
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Stork Enamine Reaction Mechanism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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